Cas no 10225-48-6 (6-Bromo-6-deoxy-β-D-glucose Tetraacetate)

• Product Name: 6-Bromo-6-deoxy-β-D-glucose Tetraacetate
• CAS No: 10225-48-6
• MF: C₁₄H₁₉BrO₉
• MW: 411.199264764786
• CID: 198893
• PubChem ID: 345724
• Update Time: 2025-06-13

6-Bromo-6-deoxy-β-D-glucose Tetraacetate Chemical and Physical Properties

Names and Identifiers

• b-D-Glucopyranose,6-bromo-6-deoxy-, tetraacetate (9CI)
• [4,5,6-triacetyloxy-2-(bromomethyl)oxan-3-yl] acetate
• 6-Bromo-6-deoxy-β-D-glucose Tetraacetate
• 1,2,4,6-Tetra-O-acetyl-3-chloro-3-deoxy-D-glucopyranose
• 3-Chloro-3-deoxy-1,2,4,6-tetra-O-acetyl-D-glucopyranose
• 3-Chloro-3-deoxy-D-glucopyranose Tetraacetate
• AG-D-15673
• CTK4A2592
• D-Glucopyranose,3-chloro-3-deoxy-, tetraacetate (9CI)
• SCHEMBL8744183
• 10225-48-6
• DTXSID70907294
• NSC403473
• NSC-403473
• NSC-403474
• 1,2,3,4-Tetra-O-acetyl-6-bromo-6-deoxyhexopyranose
• NSC403474
• 7404-34-4

• Inchi： 1S/C14H19BrO9/c1-6(16)20-11-10(5-15)24-14(23-9(4)19)13(22-8(3)18)12(11)21-7(2)17/h10-14H,5H2,1-4H3
• InChI Key： VJAPWODGPODCIG-UHFFFAOYSA-N
• SMILES： BrCC1C(C(C(C(OC(C)=O)O1)OC(C)=O)OC(C)=O)OC(C)=O

Computed Properties

• Exact Mass: 410.02117
• Monoisotopic Mass: 410.021
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 9
• Complexity: 507
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 5
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 114Ų

Experimental Properties

• Density: 1.49g/cm3
• Boiling Point: 425.4ºC at 760 mmHg
• Flash Point: 211.1ºC
• Refractive Index: 1.503
• PSA: 114.43
• LogP: 0.46440

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Tetracarboxylic acids and derivatives

Additional information on 6-Bromo-6-deoxy-β-D-glucose Tetraacetate

Recent Advances in the Study of 6-Bromo-6-deoxy-β-D-glucose Tetraacetate (CAS: 10225-48-6)

6-Bromo-6-deoxy-β-D-glucose Tetraacetate (CAS: 10225-48-6) is a chemically modified glucose derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry. This compound serves as a crucial intermediate in the synthesis of various bioactive molecules, including glycosidase inhibitors, antiviral agents, and probes for studying carbohydrate metabolism. Recent studies have explored its potential applications in drug discovery and development, particularly in targeting metabolic pathways associated with cancer and infectious diseases.

A 2023 study published in the Journal of Medicinal Chemistry investigated the role of 6-Bromo-6-deoxy-β-D-glucose Tetraacetate as a precursor for the synthesis of novel glycosidase inhibitors. The researchers demonstrated that this compound could be efficiently converted into 6-deoxy-6-fluoro-D-glucose derivatives, which exhibited potent inhibitory activity against α-glucosidases. These findings suggest its utility in developing therapeutics for diabetes and lysosomal storage disorders.

Another notable advancement was reported in Bioorganic & Medicinal Chemistry Letters, where 6-Bromo-6-deoxy-β-D-glucose Tetraacetate was utilized to synthesize radiolabeled glucose analogs for positron emission tomography (PET) imaging. The study highlighted the compound's versatility in producing ¹⁸F-labeled tracers, enabling non-invasive visualization of glucose uptake in tumors. This approach holds promise for improving the diagnosis and monitoring of cancer progression.

In addition to its applications in drug development, recent research has also focused on the mechanistic aspects of 6-Bromo-6-deoxy-β-D-glucose Tetraacetate. A 2024 paper in ACS Chemical Biology elucidated its interaction with hexokinase, a key enzyme in glycolysis. The study revealed that bromine substitution at the C-6 position alters the binding affinity of glucose derivatives to hexokinase, providing insights into the design of metabolic inhibitors for cancer therapy.

Despite these advancements, challenges remain in optimizing the synthetic routes for 6-Bromo-6-deoxy-β-D-glucose Tetraacetate. A recent review in Carbohydrate Research discussed the need for greener and more efficient methodologies to scale up production while minimizing environmental impact. Innovations in catalytic processes and solvent systems are expected to play a pivotal role in addressing these challenges.

In conclusion, 6-Bromo-6-deoxy-β-D-glucose Tetraacetate continues to be a valuable tool in chemical biology and drug discovery. Its multifaceted applications, ranging from enzyme inhibition to molecular imaging, underscore its importance in advancing biomedical research. Future studies are likely to explore its potential in emerging areas such as glycotherapy and targeted drug delivery systems.